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An In-depth Examination of Occurrence, Analysis, and Environmental Fate

Abstract
N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD) is an antioxidant and antiozonant

ubiquitously used in vehicle tires to prevent degradation.[1][2] Through reaction with

atmospheric ozone, 6PPD is transformed into 6PPD-quinone (6PPD-q), a highly toxic

compound that has been linked to acute mortality in fish species, notably coho salmon

(Oncorhynchus kisutch).[3][4][5] Stormwater runoff from roadways serves as a primary pathway

for the introduction of 6PPD-quinone into aquatic environments. This technical guide provides a

comprehensive overview of the occurrence of 6PPD-quinone in stormwater, details the

analytical methodologies for its detection and quantification, and illustrates its environmental

formation and transport. The information is intended for researchers, scientists, and

professionals in drug development and environmental science to facilitate a deeper

understanding of this emerging contaminant of concern.

Introduction
The widespread use of 6PPD in tires leads to the continuous release of tire wear particles

(TWPs) into the environment. These particles, containing 6PPD, settle on impervious surfaces

like roads and parking lots. The subsequent reaction of 6PPD with ozone, a common

atmospheric pollutant, results in the formation of 6PPD-quinone. During precipitation events,

stormwater runoff mobilizes these particles and the leached 6PPD-quinone, transporting them

into nearby water bodies. The discovery of 6PPD-quinone as the causative agent for "urban
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runoff mortality syndrome" in coho salmon has spurred significant research into its

environmental prevalence and toxicological effects.

Formation and Transport of 6PPD-Quinone
The transformation of 6PPD to 6PPD-quinone is a critical step in its environmental journey.

This process primarily occurs through the ozonation of 6PPD present in tire rubber.

Figure 1: Formation of 6PPD-quinone from 6PPD and its transport into aquatic environments
via stormwater runoff.

Quantitative Occurrence in Stormwater and Related
Matrices
The concentration of 6PPD-quinone in stormwater runoff can be highly variable, influenced by

factors such as traffic density, antecedent dry periods, and rainfall intensity. The following

tables summarize the reported concentrations of 6PPD-quinone in various environmental

compartments.

Table 1: Concentration of 6PPD-Quinone in Water Matrices
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Water Matrix
Concentration
Range

Notes References

Stormwater/Roadway

Runoff
ND - 2,850 ng/L

Concentrations are

highly variable and

event-dependent.

5.6 - 82.3 ng/L

Elevated

concentrations during

wet weather events.

up to 2,430 ng/L
Highest detections

reported in China.

Surface Water (Urban

Impacted)
ND - 2,800 ng/L

Highest detection in

the Don River,

Toronto, Canada.

2.4 - 4.5 ng/L

Lower concentrations

in nearshore waters

suggest dilution.

2 - 27 ng/L

Observed range in

Longfellow Creek,

Seattle, WA.

Tunnel Wash Water 110 - 143 ng/L

Samples from

Stavsjøfjell tunnel,

Norway.

Tunnel Wash Water

(Treated)
7 - 23 ng/L

Demonstrates

effectiveness of

treatment in reducing

concentrations.

Artificial Turf Runoff 159 ng/L

Indicates other

potential sources of

6PPD.

Country Road Puddle 258 ng/L

Shows widespread

presence even in less

urbanized areas.
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ND: Not Detected

Table 2: Concentration of 6PPD-Quinone in Solid Matrices and Air

Matrix
Concentration
Range

Notes References

Sediments

(Freshwater)
1.9 - 18.2 µg/kg

Indicates

accumulation in

aquatic systems.

Sediments (Marine) 0.4 - 3.0 µg/kg
Shows potential for

long-range transport.

Roadside Soils 9.5 - 936 µg/kg

Highlights roads as a

primary deposition

zone.

Air (Atmospheric

Particles)
0.847 pg/m³ (average)

Detected in 15 of 18

megacities, indicating

atmospheric transport.

Experimental Protocols for 6PPD-Quinone Analysis
The accurate quantification of 6PPD-quinone in environmental samples is predominantly

achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). Sample

preparation typically involves solid-phase extraction (SPE) to concentrate the analyte and

remove matrix interferences.

Sample Collection and Preservation
Water Samples: Collected in amber glass bottles to prevent photodegradation.

Preservation: Samples should be cooled to ≤10°C.

Holding Time: A holding time of 14 days from sampling to extraction is recommended.

Sample Preparation: Solid-Phase Extraction (SPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common procedure for extracting 6PPD-quinone from water samples is as follows:

Spiking: Water samples (e.g., 200 mL to 1 L) are spiked with an isotopically labeled internal

standard (e.g., D5-6PPD-quinone or ¹³C₆-6PPD-quinone) to correct for matrix effects and

recovery losses.

Cartridge Conditioning: An SPE cartridge (e.g., Oasis HLB) is conditioned with a solvent like

methanol, followed by laboratory-grade water.

Sample Loading: The water sample is passed through the conditioned SPE cartridge at a

controlled flow rate (e.g., 5-10 mL/min).

Washing: The cartridge is washed with laboratory-grade water to remove hydrophilic

impurities.

Elution: The retained 6PPD-quinone is eluted from the cartridge using an organic solvent,

typically methanol.

Concentration: The eluate is concentrated under a gentle stream of nitrogen.

Reconstitution: The dried residue is redissolved in a small volume of a suitable solvent (e.g.,

acetonitrile) for LC-MS/MS analysis.

Analytical Instrumentation: LC-MS/MS
Technique: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the

preferred analytical method due to its high sensitivity and selectivity.

Chromatography Column: A C18 reversed-phase column is commonly used for separation

(e.g., Agilent InfinityLab Poroshell 120 EC-C18).

Mobile Phases: Mobile phases often consist of an aqueous component with a modifier (e.g.,

ammonium fluoride) and an organic component like acetonitrile.

Ionization: Electrospray ionization (ESI) in positive mode is typically employed.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific

precursor-to-product ion transitions for both the native 6PPD-quinone and its labeled internal
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standard.
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Figure 2: General experimental workflow for the analysis of 6PPD-quinone in water samples.

Toxicity and Environmental Significance
The presence of 6PPD-quinone in stormwater is of significant ecological concern. It has been

identified as acutely toxic to several salmonid species.

Coho Salmon (Oncorhynchus kisutch): Extremely sensitive, with a reported 24-hour LC50

(lethal concentration for 50% of the population) as low as 95 ng/L.

Brook Trout (Salvelinus fontinalis) and Rainbow Trout (Oncorhynchus mykiss): Also

susceptible, with reported LC50 values of 0.59 µg/L and 1 µg/L, respectively.

The concentrations of 6PPD-quinone detected in many urban runoff samples exceed these

toxicity thresholds, highlighting the direct threat to aquatic ecosystems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tire Wear

Release of 6PPD

Ozonation

6PPD-quinone Formation

Stormwater Runoff

Aquatic Contamination

Acute Toxicity to Salmonids

Ecological Impact

Click to download full resolution via product page

Figure 3: Logical relationship from tire wear to the ecological impact of 6PPD-quinone.

Conclusion and Future Outlook
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6PPD-quinone is a pervasive and highly toxic contaminant in stormwater runoff, posing a

significant risk to aquatic life, particularly salmonids. The data clearly indicate that urban runoff

is a major source of this compound, with concentrations frequently exceeding lethal levels for

sensitive species. Standardized analytical methods using LC-MS/MS provide the necessary

sensitivity for monitoring and risk assessment.

Future research should focus on several key areas:

Mitigation Strategies: Evaluating the effectiveness of green stormwater infrastructure and

other treatment technologies in removing 6PPD-quinone from runoff.

Toxicity to Other Species: Expanding toxicological studies to a wider range of aquatic and

terrestrial organisms.

Alternative Antioxidants: Researching and developing safer, non-toxic alternatives to 6PPD

for use in tires.

Human Health Effects: Investigating the potential for human exposure and any associated

health risks, as 6PPD-quinone has been detected in human urine.

Addressing the environmental challenges posed by 6PPD-quinone will require a multi-faceted

approach involving environmental chemists, toxicologists, engineers, and policymakers to

mitigate its impact on aquatic ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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